5-((3,5-Dimethylpiperidin-1-yl)(p-tolyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3,5-dimethylpiperidin-1-yl)-(4-methylphenyl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H26N4O2S/c1-14-6-8-17(9-7-14)19(26-12-15(2)11-16(3)13-26)20-22(28)27-23(30-20)24-21(25-27)18-5-4-10-29-18/h4-10,15-16,19,28H,11-13H2,1-3H3
• InChI Key: RWUUYEFLSSWUDM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(C2=CC=C(C=C2)C)C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O)C
• Molecular Formula: C23H26N4O2S
• Molecular Weight: 422.5 g/mol

Description

5-((3,5-Dimethylpiperidin-1-yl)(p-tolyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C23H26N4O2S and its molecular weight is 422.55. The purity is usually 95%.
BenchChem offers high-quality 5-((3,5-Dimethylpiperidin-1-yl)(p-tolyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((3,5-Dimethylpiperidin-1-yl)(p-tolyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The compound's derivatives have been the subject of various synthesis and structural analysis studies. For instance, derivatives of thiazolo[3,2-b][1,2,4]triazol-6-ol have been synthesized and their structures were confirmed using spectroscopic analysis and, in some cases, single-crystal X-ray structure determination. These compounds were evaluated for their antimicrobial and antifungal activities against various strains, demonstrating the compound's relevance in medicinal chemistry and drug design (Khan et al., 2014), (Goh et al., 2010).

Antimicrobial and Biological Activities

The derivatives of the compound have been studied for their biological activities, particularly their antimicrobial properties. Various studies synthesized and characterized these derivatives and evaluated their activities against different bacterial and fungal strains. This highlights the compound's potential in developing new antimicrobial agents (El-Shehry et al., 2020), (Patel et al., 2015).

Environmental Applications

Some derivatives of the compound have also shown potential in environmental applications, such as water decontamination. For example, a study detailed the synthesis of s-triazole derivatives and explored their application in removing heavy metal ions and inorganic anions from aqueous solutions. This indicates the compound's utility not only in pharmacology but also in environmental chemistry (Hozien et al., 2021).